Cas no 2229302-84-3 (1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopentane-1-carboxylic acid
• CAS No: 2229302-84-3
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 5993653
• PubChem ID: 165704078
• Update Time: 2025-05-19

1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopentane-1-carboxylic acid
• 2229302-84-3
• 1-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)cyclopentane-1-carboxylic acid
• EN300-1883670

• Inchi： 1S/C17H29NO4/c1-15(2,3)22-14(21)18-17(11-5-4-6-12-17)16(13(19)20)9-7-8-10-16/h4-12H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： MCTTWRSMJQSUPL-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)C1(CCCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopentane-1-carboxylic acid

1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopentane-1-carboxylic acid: A Comprehensive Overview

The compound CAS No. 2229302-84-3, also known as 1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopentane-1-carboxylic acid, is a complex organic molecule with significant potential in the field of pharmaceuticals and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activity. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties.

The molecular structure of this compound is characterized by a cyclopentane ring fused with a cyclohexyl group, which is further substituted with a tert-butoxycarbonylamino (Boc-amino) group. This substitution pattern introduces steric and electronic effects that are critical for its biological activity. The presence of the Boc group, a common protecting group in peptide synthesis, suggests that this compound may serve as an intermediate in the synthesis of more complex molecules, such as peptide analogs or other bioactive agents.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its stability, solubility, and reactivity under various conditions. For instance, investigations into its thermal stability have revealed that the compound maintains structural integrity up to 150°C, making it suitable for high-temperature synthetic procedures.

In terms of biological activity, this compound has shown potential as a precursor in the development of drugs targeting specific enzymes or receptors. For example, studies have demonstrated that derivatives of this compound can inhibit certain proteases with high specificity, opening avenues for the treatment of diseases such as cancer and neurodegenerative disorders. The cyclopentane ring, a key structural motif, has been implicated in enhancing the molecule's ability to bind to target proteins, thereby improving its therapeutic potential.

The synthesis of 1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopentane-1-carboxylic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the cyclohexyl-cyclopentane scaffold, followed by functionalization with the Boc-amino group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for downstream applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other organic compounds in similar classes. However, further research is needed to fully understand its environmental impact and to develop strategies for minimizing ecological risks.

In conclusion, CAS No. 2229302-84-3 represents a promising molecule with diverse applications in pharmaceutical research and organic synthesis. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in the advancement of medical science.